Anoectosterol Anoectosterol Anoectosterol is a natural product found in Anoectochilus koshunensis with data available.
Brand Name: Vulcanchem
CAS No.: 159934-00-6
VCID: VC20897364
InChI: InChI=1S/C30H48O/c1-7-20(3)22(8-2)10-9-21(4)26-13-14-27-25-12-11-23-19-24(31)15-17-29(23,5)28(25)16-18-30(26,27)6/h9-11,21-22,24-28,31H,3,7-8,12-19H2,1-2,4-6H3/b10-9+/t21-,22-,24+,25+,26-,27+,28+,29+,30-/m1/s1
SMILES: CCC(C=CC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C)C(=C)CC
Molecular Formula: C30H48O
Molecular Weight: 424.7 g/mol

Anoectosterol

CAS No.: 159934-00-6

Cat. No.: VC20897364

Molecular Formula: C30H48O

Molecular Weight: 424.7 g/mol

* For research use only. Not for human or veterinary use.

Anoectosterol - 159934-00-6

Specification

Description Anoectosterol is a natural product found in Anoectochilus koshunensis with data available.
CAS No. 159934-00-6
Molecular Formula C30H48O
Molecular Weight 424.7 g/mol
IUPAC Name (3S,8S,9S,10R,13R,14S,17R)-17-[(E,2R,5R)-5-ethyl-6-methylideneoct-3-en-2-yl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
Standard InChI InChI=1S/C30H48O/c1-7-20(3)22(8-2)10-9-21(4)26-13-14-27-25-12-11-23-19-24(31)15-17-29(23,5)28(25)16-18-30(26,27)6/h9-11,21-22,24-28,31H,3,7-8,12-19H2,1-2,4-6H3/b10-9+/t21-,22-,24+,25+,26-,27+,28+,29+,30-/m1/s1
Standard InChI Key SFQXJRUERXRORW-LVVYUBKHSA-N
Isomeric SMILES CC[C@H](/C=C/[C@@H](C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)O)C)C)C(=C)CC
SMILES CCC(C=CC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C)C(=C)CC
Canonical SMILES CCC(C=CC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C)C(=C)CC

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